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Compound of Interest

Compound Name: PF-6274484

Cat. No.: B15610743 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of PF-6274484, a

potent covalent inhibitor of the Epidermal Growth Factor Receptor (EGFR).

Frequently Asked Questions (FAQs)
Q1: How should solid PF-6274484 be stored?

A1: Solid PF-6274484 should be stored at -20°C. When stored as recommended in a tightly

sealed vial, the product is stable for up to 6 months.

Q2: What is the recommended procedure for opening a vial of PF-6274484?

A2: Due to the powdered nature of the compound, material may have accumulated in the cap

during transit. To ensure no loss of product, gently tap the vial on a solid surface before

opening. For products supplied in glass ampoules, extreme caution should be exercised. It is

recommended to wear gloves and safety goggles, cover the ampoule with a cloth, and with

thumbs on the score line, apply gentle pressure away from the body to snap the vial open.[1]

Q3: How should stock solutions of PF-6274484 be prepared and stored?

A3: It is recommended to prepare stock solutions and aliquot them into tightly sealed vials for

storage. Stock solutions of PF-6274484 can be stored at -20°C for up to one month or at -80°C

for up to six months.[2] For extended storage, -80°C is preferable. To prepare a stock solution,

dissolve the compound in a suitable solvent such as DMSO.
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Q4: Can PF-6274484 be used for in vivo experiments?

A4: Yes, PF-6274484 can be used for in vivo experiments. A suspended solution suitable for

oral and intraperitoneal injection can be prepared.[2]

Q5: What are the known biological targets and activities of PF-6274484?

A5: PF-6274484 is a high-affinity, potent, and covalent inhibitor of EGFR kinase. It has been

shown to inhibit the autophosphorylation of both wild-type (WT) and mutant EGFR in tumor

cells.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Improper storage of stock

solutions leading to

degradation of the compound.

Ensure stock solutions are

aliquoted and stored at the

correct temperature (-20°C for

up to 1 month, -80°C for up to

6 months) to maintain stability.

[2] Avoid repeated freeze-thaw

cycles.

Inaccurate concentration of the

prepared solution.

Verify calculations for molarity

based on the molecular weight

(372.78 g/mol ) and purity

(≥98% by HPLC). Use

calibrated pipettes and ensure

the compound is fully

dissolved.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

PF-6274484 is soluble in

DMSO. For aqueous buffers, it

may be necessary to first

dissolve the compound in a

small amount of DMSO and

then dilute with the aqueous

solution.

The compound has

precipitated out of solution.

Gently warm the solution and

vortex to aid in re-dissolving. If

precipitation persists, consider

preparing a fresh stock

solution.

Safety concerns during

handling

Lack of appropriate personal

protective equipment (PPE).

Always wear protective gloves,

a lab coat, and safety glasses

when handling PF-6274484.[3]

Inhalation of the powdered

compound.

Handle the solid compound in

a well-ventilated area or a

chemical fume hood to avoid

creating and inhaling dust.[3]
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Quantitative Data Summary
Parameter Value Reference

Molecular Weight 372.78 g/mol

Purity ≥98% (HPLC)

Ki for EGFR-L858R/T790M 0.14 nM [2]

Ki for WT EGFR 0.18 nM [2]

IC50 for EGFR-L858R/T790M

autophosphorylation (H1975

cells)

6.6 nM [2]

IC50 for WT EGFR

autophosphorylation (A549

cells)

5.8 nM [2]

Storage of Solid -20°C

Storage of Stock Solution

(-20°C)
Up to 1 month [2]

Storage of Stock Solution

(-80°C)
Up to 6 months [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Pre-weighing Preparation: Before opening the vial, allow the product to equilibrate to room

temperature for at least 60 minutes. Gently tap the vial to ensure any powder in the cap

settles to the bottom.[1]

Weighing: Accurately weigh the desired amount of PF-6274484 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of dimethyl sulfoxide (DMSO) to achieve a final

concentration of 10 mM. For example, to prepare a 10 mM solution from 1 mg of PF-
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6274484 (MW: 372.78), you would add 26.83 µL of DMSO.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).[2]

Protocol 2: Preparation of a Suspended Solution for In
Vivo Administration
This protocol yields a 2.08 mg/mL suspended solution.[2]

Prepare a 20.8 mg/mL Stock Solution: Dissolve PF-6274484 in 100% DMSO to a

concentration of 20.8 mg/mL.

Prepare the Vehicle: Prepare a 20% solution of SBE-β-CD in saline.

Dilution: To prepare a 1 mL working solution, add 100 µL of the 20.8 mg/mL DMSO stock

solution to 900 µL of the 20% SBE-β-CD in saline vehicle.

Mixing: Mix the solution thoroughly to ensure a uniform suspension. This suspended solution

can be used for oral and intraperitoneal injections.[2]

Visualizations

Preparation Dissolution

Storage

Start: Equilibrate Vial to RT Tap Vial Gently Weigh PF-6274484 Powder Add Calculated Volume of DMSO Vortex to Dissolve Aliquot into Vials

Store at -20°C (≤1 month)

Store at -80°C (≤6 months)
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Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of PF-6274484.
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Caption: Workflow for preparing a suspended solution of PF-6274484 for in vivo use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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